Cas no 1249705-88-1 (methyl 2-(3,5-dichlorophenyl)-2-hydroxyacetate)

• Product Name: methyl 2-(3,5-dichlorophenyl)-2-hydroxyacetate
• CAS No: 1249705-88-1
• MF: C₉H₈Cl₂O₃
• MW: 235.064021110535
• CID: 4581324
• PubChem ID: 56978223
• Update Time: 2025-07-18

methyl 2-(3,5-dichlorophenyl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• (3,5-Dichloro-phenyl)-hydroxy-acetic acid methyl ester
• Benzeneacetic acid, 3,5-dichloro-α-hydroxy-, methyl ester
• methyl 2-(3,5-dichlorophenyl)-2-hydroxyacetate

• Inchi： 1S/C9H8Cl2O3/c1-14-9(13)8(12)5-2-6(10)4-7(11)3-5/h2-4,8,12H,1H3
• InChI Key： ZIRDWWNAXJFVAZ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(C1=CC(Cl)=CC(Cl)=C1)O

Additional information on methyl 2-(3,5-dichlorophenyl)-2-hydroxyacetate

Research Brief on Methyl 2-(3,5-Dichlorophenyl)-2-Hydroxyacetate (CAS: 1249705-88-1): Recent Advances and Applications

Methyl 2-(3,5-dichlorophenyl)-2-hydroxyacetate (CAS: 1249705-88-1) is a synthetic intermediate of growing interest in the chemical, biological, and pharmaceutical industries. This compound, characterized by its dichlorophenyl and hydroxyacetate functional groups, has recently emerged as a key building block in the synthesis of bioactive molecules, including potential therapeutics and agrochemicals. Recent studies have highlighted its versatility in organic synthesis and its role in the development of novel compounds with antimicrobial, antifungal, and anti-inflammatory properties.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of methyl 2-(3,5-dichlorophenyl)-2-hydroxyacetate as a precursor in the synthesis of new antifungal agents. The research demonstrated that derivatives of this compound exhibited significant activity against Candida albicans and Aspergillus fumigatus, with minimal cytotoxicity to human cells. The study employed a combination of computational modeling and in vitro assays to optimize the compound's structure for enhanced efficacy and selectivity, paving the way for further preclinical development.

In the agrochemical sector, methyl 2-(3,5-dichlorophenyl)-2-hydroxyacetate has been investigated for its potential as a scaffold for novel pesticides. A 2022 patent application by a leading agrochemical company disclosed derivatives of this compound with potent insecticidal activity against Spodoptera frugiperda (fall armyworm), a major agricultural pest. The patent highlights the compound's stability and favorable environmental profile, making it a promising candidate for sustainable pest management solutions.

From a synthetic chemistry perspective, recent advancements in catalytic asymmetric synthesis have enabled the efficient production of enantiomerically pure methyl 2-(3,5-dichlorophenyl)-2-hydroxyacetate. A 2023 paper in Organic Letters described a novel organocatalytic method achieving >99% enantiomeric excess (ee) under mild conditions, addressing previous challenges in stereocontrol. This breakthrough has significant implications for the pharmaceutical industry, where chirality often dictates biological activity.

Ongoing research is exploring the compound's potential in drug discovery, particularly as a building block for kinase inhibitors and GPCR modulators. Preliminary results from a 2024 study suggest that carefully designed derivatives may interact with specific inflammatory pathways, offering new avenues for treating autoimmune disorders. However, further pharmacokinetic and toxicological studies are needed to fully evaluate its therapeutic potential.

In conclusion, methyl 2-(3,5-dichlorophenyl)-2-hydroxyacetate (1249705-88-1) represents a versatile and valuable intermediate in chemical biology and medicinal chemistry. Its applications span from pharmaceuticals to agrochemicals, with recent studies demonstrating its potential in addressing critical challenges in human health and agriculture. As synthetic methodologies continue to advance and biological evaluations progress, this compound is likely to play an increasingly important role in the development of next-generation bioactive molecules.